Cas no 1805069-84-4 (3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid
• CAS No: 1805069-84-4
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4890263
• Update Time: 2025-06-11

3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c10-2-5-7(9(11)12)13-3-4(8(5)16)1-6(14)15/h3,9H,1-2H2,(H,13,16)(H,14,15)
• InChI Key： VEQPLYAHQXUWEB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(CC(=O)O)=CNC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid

Professional Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic Acid (CAS No. 1805069-84-4)

3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid, with the CAS number 1805069-84-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both chloromethyl and difluoromethyl substituents, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The chloromethyl group in the molecular structure of 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid introduces a reactive site that can participate in nucleophilic substitution reactions, enabling the facile introduction of other functional groups. This reactivity has been exploited in the development of novel drug candidates, where the compound serves as a precursor for more complex molecules. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, infectious diseases, and inflammatory conditions. Pyridine derivatives have emerged as a critical class of compounds due to their ability to interact with biological targets such as enzymes and receptors. Among these derivatives, 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid has shown promise in several preclinical studies. Its structural framework allows for modifications that can fine-tune its pharmacological properties, making it an attractive scaffold for drug design.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the and groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The biological activity of 3-()-2-(< strong difluoromethyl strong >)-4-hydroxypyridine-5-acetic acid has been extensively studied in various in vitro and in vivo models. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, studies have suggested that it may interfere with the activity of kinases, which are key players in cancer cell proliferation. Additionally, its interaction with other biological targets has been explored for potential applications in treating inflammatory disorders.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to improve their pharmacokinetic properties. The < strong difluoromethyl strong > group in 3-(< strong chloromethyl strong >)-2-(< strong difluoromethyl strong >)-4-hydroxypyridine-5-acetic acid contributes to its metabolic stability by resisting degradation processes such as oxidation. This stability is essential for ensuring that the compound remains active within the body for an extended period, thereby enhancing its therapeutic efficacy. Furthermore, fluorinated compounds often exhibit improved binding affinity to biological targets, which can lead to more potent drug candidates.

In conclusion, 3-(< strong chloromethyl strong >)-2-(< strong difluoromethyl strong >)-4-hydroxypyridine-5-acetic acid (CAS No. 1805069-84-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel drug candidates targeting various diseases. The ongoing research into its biological activities and synthetic methodologies continues to expand our understanding of its therapeutic applications. As advancements are made in drug discovery technologies, compounds like this are expected to play a crucial role in developing next-generation treatments.